Cas no 21577-57-1 (2-Amino-4,6-dimethoxybenzoic acid)

• Product Name: 2-Amino-4,6-dimethoxybenzoic acid
• CAS No: 21577-57-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD09031989
• CID: 252381
• PubChem ID: 11658456
• Update Time: 2025-06-21

2-Amino-4,6-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,6-dimethoxybenzoic acid
• Benzoic acid,2-amino-4,6-dimethoxy-
• 2-AMINO-4,6-DIMETHOXY-BENZOIC ACID
• 4,6-dimethoxyanthranilic acid
• Benzoic acid, 2-amino-4,6-dimethoxy-
• 2-Amino-4,6-dimethoxybenzoicacid
• PubChem19663
• 4,6-dimethoxy-anthranilic acid
• 4,6-dimethoxy anthranilic acid
• HZBQKANLOSWJLU-UHFFFAOYSA-N
• BCP19408
• STL557072
• BBL103262
• RP25526
• RP25524
• J-507826
• AC-8531
• AM84758
• AKOS008140039
• SY029995
• SCHEMBL1012409
• 2-amino-4,6-dimethoxy-benzoic acid, AldrichCPR
• EN300-74935
• A4637
• 21577-57-1
• CS-B0786
• SB35426
• GS-4451
• MFCD09031989
• 2-AMINO-4,6-DIMETHOXY-BENZOICACID
• FT-0647615
• DTXSID00470148
• DB-002089

• MDL： MFCD09031989
• Inchi： 1S/C9H11NO4/c1-13-5-3-6(10)8(9(11)12)7(4-5)14-2/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： HZBQKANLOSWJLU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(=C1C(=O)O)N)OC

Computed Properties

• Exact Mass: 197.06900
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8
• XLogP3: 1.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: No data available
• Melting Point: No data available
• Boiling Point: 374.8℃ at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.582
• PSA: 81.78000
• LogP: 1.56540
• Vapor Pressure: No data available

2-Amino-4,6-dimethoxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Amino-4,6-dimethoxybenzoic acid

Introduction to 2-Amino-4,6-dimethoxybenzoic acid (CAS No. 21577-57-1)

2-Amino-4,6-dimethoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 21577-57-1, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its amino and methoxy substituents on a benzoic acid backbone, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural motif of 2-amino-4,6-dimethoxybenzoic acid consists of a benzene ring substituted with an amino group at the 2-position and two methoxy groups at the 4- and 6-positions. This specific arrangement imparts distinct reactivity and functionality, making it a useful building block in medicinal chemistry. The presence of both electron-donating amino and methoxy groups enhances its solubility in polar solvents and influences its interaction with biological targets.

In recent years, 2-amino-4,6-dimethoxybenzoic acid has been extensively studied for its potential applications in drug development. Its structural features suggest utility in the synthesis of antimicrobial, anti-inflammatory, and anticancer agents. The compound’s ability to participate in various chemical reactions, such as condensation, cyclization, and coupling reactions, makes it a valuable precursor for the preparation of more complex molecules.

One of the most compelling aspects of 2-amino-4,6-dimethoxybenzoic acid is its role in the development of novel therapeutic agents. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and improved pharmacokinetic profiles. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX. These findings highlight the compound’s significance as a lead structure in drug discovery efforts.

Moreover, the methoxy groups in 2-amino-4,6-dimethoxybenzoic acid contribute to its stability under various reaction conditions, making it a reliable choice for synthetic chemists. This stability is particularly advantageous when scaling up reactions from laboratory to industrial settings. Additionally, the compound’s compatibility with green chemistry principles has made it an attractive option for environmentally conscious synthetic routes.

The biological activity of 2-amino-4,6-dimethoxybenzoic acid has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with a variety of protein targets, including those implicated in neurological disorders. These interactions suggest potential therapeutic applications in conditions such as Alzheimer’s disease and Parkinson’s disease.

In clinical research, 2-amino-4,6-dimethoxybenzoic acid has been investigated for its ability to modulate immune responses. Preclinical studies indicate that derivatives of this compound can enhance the activity of immune cells while minimizing side effects associated with traditional immunomodulators. This property makes it a promising candidate for treating autoimmune diseases and infections.

The synthesis of 2-amino-4,6-dimethoxybenzoic acid can be achieved through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. One common method involves the nitration of dimethoxybenzene followed by reduction to yield the amino derivative. Alternatively, direct functionalization strategies have been employed to introduce the amino and methoxy groups efficiently.

Recent advancements in synthetic methodologies have enabled the production of 2-amino-4,6-dimethoxybenzoic acid with higher yields and improved purity levels. These improvements are crucial for ensuring consistent quality in pharmaceutical applications where even minor impurities can impact efficacy and safety. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are routinely employed to monitor reaction progress and verify product integrity.

The future prospects for 2-amino-4,6-dimethoxybenzoic acid are promising, with ongoing research aimed at expanding its utility across diverse therapeutic areas. Innovations in drug delivery systems may further enhance its therapeutic potential by improving bioavailability and targeting specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive new discoveries and applications based on this versatile compound.

In conclusion,2-amino-4,6-dimethoxybenzoic acid (CAS No. 21577-57-1) represents a significant asset in modern drug development due to its unique structural features and broad range of biological activities. Its role as an intermediate in synthesizing pharmacologically active molecules underscores its importance in both academic research and industrial applications. As our understanding of its properties continues to evolve,this compound is poised to play an even greater role in addressing unmet medical needs.